N-Acetyl-alpha-cyano-p-benzoyl-D,L-phenylalanine, Ethyl Ester
N-Acetyl-alpha-cyano-p-benzoyl-D,L-phenylalanine, Ethyl Ester
Brand Name:
Vulcanchem
CAS No.:
104504-38-3
VCID:
VC20772018
InChI:
InChI=1S/C21H20N2O4/c1-3-27-20(26)21(14-22,23-15(2)24)13-16-9-11-18(12-10-16)19(25)17-7-5-4-6-8-17/h4-12H,3,13H2,1-2H3,(H,23,24)
SMILES:
CCOC(=O)C(CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2)(C#N)NC(=O)C
Molecular Formula:
C21H20N2O4
Molecular Weight:
364.4 g/mol
N-Acetyl-alpha-cyano-p-benzoyl-D,L-phenylalanine, Ethyl Ester
CAS No.: 104504-38-3
Cat. No.: VC20772018
Molecular Formula: C21H20N2O4
Molecular Weight: 364.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 104504-38-3 |
|---|---|
| Molecular Formula | C21H20N2O4 |
| Molecular Weight | 364.4 g/mol |
| IUPAC Name | ethyl 2-acetamido-3-(4-benzoylphenyl)-2-cyanopropanoate |
| Standard InChI | InChI=1S/C21H20N2O4/c1-3-27-20(26)21(14-22,23-15(2)24)13-16-9-11-18(12-10-16)19(25)17-7-5-4-6-8-17/h4-12H,3,13H2,1-2H3,(H,23,24) |
| Standard InChI Key | LGUNMAHNWXJYJY-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2)(C#N)NC(=O)C |
| Canonical SMILES | CCOC(=O)C(CC1=CC=C(C=C1)C(=O)C2=CC=CC=C2)(C#N)NC(=O)C |
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